Cas no 1019103-65-1 (3-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 1019103-65-1
• MF: C₂₂H₂₈N₆O₃S
• MW: 456.561122894287
• CID: 5818797
• PubChem ID: 25668181
• Update Time: 2025-07-09

3-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[4-[[5-(1,1-dimethylethyl)-2-methoxyphenyl]sulfonyl]-1-piperazinyl]-6-(1H-pyrazol-1-yl)-
• 3-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• 3-(4-((5-(tert-butyl)-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine
• SR-01000911981
• 1019103-65-1
• SR-01000911981-1
• F2319-0037
• 3-[4-(5-tert-butyl-2-methoxyphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• AKOS024638717

• Inchi： 1S/C22H28N6O3S/c1-22(2,3)17-6-7-18(31-4)19(16-17)32(29,30)27-14-12-26(13-15-27)20-8-9-21(25-24-20)28-11-5-10-23-28/h5-11,16H,12-15H2,1-4H3
• InChI Key： YCLVSQCQPMFOKJ-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC(C(C)(C)C)=CC=C3OC)(=O)=O)CC2)=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 456.19435995g/mol
• Monoisotopic Mass: 456.19435995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 681.3±65.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine: A Comprehensive Overview

3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine is a complex organic compound with the CAS number 1019103-65-1. This compound belongs to the class of heterocyclic compounds, featuring a pyridazine ring system substituted with a piperazine group and a 1H-pyrazole moiety. The molecule's structure is characterized by its intricate connectivity, which includes a sulfonyl group attached to a tert-butyl and methoxy-substituted benzene ring. This combination of functional groups and aromatic systems makes it a subject of interest in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry.

The synthesis of 3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine typically involves multi-step reactions, often employing coupling agents and protecting groups to achieve the desired connectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of its synthesis. For instance, the use of palladium catalysts in Suzuki-Miyaura couplings has enabled the precise installation of the pyridazine ring system, while microwave-assisted synthesis has streamlined the formation of the piperazine moiety.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple aromatic rings and functional groups provides ample opportunities for pharmacophore modeling and bioisosteric replacements. Recent studies have demonstrated that 3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine exhibits moderate to high affinity for several G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as hypertension, anxiety disorders, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its rigid structure and conjugated π-system make it an attractive candidate for use in organic electronics. Researchers have explored its properties as an electron transport layer in organic photovoltaic devices (OPVs), where it has demonstrated improved charge mobility and stability under ambient conditions. Furthermore, its ability to form self-assembled monolayers (SAMs) on various substrates has opened avenues for its use in surface functionalization and nanotechnology.

The environmental impact of 3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yll]-6-(1H-pyrazol-l-yll)pyridazine has also been a topic of recent research. Studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. Preliminary findings suggest that the compound undergoes rapid microbial degradation in soil environments, with minimal accumulation in food chains. However, further investigations are required to fully assess its environmental fate and risk profile.

In conclusion, 3-[4-(5-Tert-butyl-2-methoxybenzenesulfonyl)piperazin-l-yll]-6-(lH-pyrazol-l-yll)pyridazine is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.